![molecular formula C20H20Cl2N2O3S B296266 2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide](/img/structure/B296266.png)
2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide
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Overview
Description
2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide, also known as DAS181, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This drug has shown promising results in treating respiratory viral infections, particularly those caused by influenza viruses and parainfluenza viruses.
Mechanism of Action
2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide works by cleaving sialic acid residues on the surface of host cells, which are required for viral attachment and entry into the cell. By cleaving these sialic acid residues, this compound prevents viral entry and replication, thereby inhibiting viral infection. This mechanism of action is different from that of currently available antiviral drugs, which target viral proteins directly.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo, and does not interfere with normal cellular processes. In animal studies, this compound has been shown to be well-tolerated and effective in reducing viral loads and symptoms of respiratory viral infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide is its broad spectrum of activity against respiratory viruses, including those that are resistant to currently available antiviral drugs. This compound has also been shown to be effective against pandemic strains of influenza viruses, making it a potential candidate for use in future pandemics. However, one limitation of this compound is its high cost of production, which may limit its availability for widespread use.
Future Directions
For research on 2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide include further optimization of the synthesis method to reduce costs, as well as clinical trials to evaluate its safety and efficacy in humans. Additionally, studies are needed to investigate the potential use of this compound in combination with other antiviral drugs, as well as its potential as a prophylactic treatment for respiratory viral infections. Finally, further research is needed to investigate the potential use of this compound in treating other viral infections, such as Ebola virus and Zika virus.
Synthesis Methods
The synthesis of 2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide involves several steps, including the reaction of 2,6-dichlorobenzyl chloride with thiourea to form 2,6-dichlorobenzylthiourea, which is then reacted with 2-(4-morpholinyl)acetic acid to form the final product, this compound. The synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
2-[(2,6-dichlorobenzyl)sulfanyl]-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications, particularly in treating respiratory viral infections. Studies have shown that this compound has potent antiviral activity against influenza viruses and parainfluenza viruses, including those that are resistant to currently available antiviral drugs. This compound has also been shown to have a broad spectrum of activity against other respiratory viruses, including respiratory syncytial virus (RSV) and human metapneumovirus (hMPV).
Properties
Molecular Formula |
C20H20Cl2N2O3S |
---|---|
Molecular Weight |
439.4 g/mol |
IUPAC Name |
2-[(2,6-dichlorophenyl)methylsulfanyl]-N-[2-(morpholine-4-carbonyl)phenyl]acetamide |
InChI |
InChI=1S/C20H20Cl2N2O3S/c21-16-5-3-6-17(22)15(16)12-28-13-19(25)23-18-7-2-1-4-14(18)20(26)24-8-10-27-11-9-24/h1-7H,8-13H2,(H,23,25) |
InChI Key |
XPZPSMMIFYKQEJ-UHFFFAOYSA-N |
SMILES |
C1COCCN1C(=O)C2=CC=CC=C2NC(=O)CSCC3=C(C=CC=C3Cl)Cl |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=CC=C2NC(=O)CSCC3=C(C=CC=C3Cl)Cl |
Origin of Product |
United States |
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